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Introduction
Pterocarpadiol D is a rare, naturally occurring isoflavonoid belonging to the 6a,11b-

dihydroxypterocarpan class. First isolated from the twigs and leaves of Derris robusta, this

compound represents a unique chemical scaffold with potential, yet largely unexplored,

pharmacological activities. This technical guide provides a comprehensive overview of the

current scientific literature on Pterocarpadiol D, including its historical context, isolation,

structural elucidation, and a predictive assessment of its biological potential based on related

compounds. The information is intended to serve as a foundational resource for researchers

interested in the further investigation and development of this novel natural product.

Historical Context and Discovery
Pterocarpadiol D was first reported as a novel compound isolated from Derris robusta, a plant

species belonging to the Fabaceae family.[1][2] The discovery was part of a broader

phytochemical investigation into this genus, which is known to be a rich source of flavonoids,

isoflavonoids, and rotenoids.[2] While the name "Pterocarpadiol" might suggest an origin from

the Pterocarpus genus, it is important to note that its documented natural source is Derris

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12398322?utm_src=pdf-interest
https://www.benchchem.com/product/b12398322?utm_src=pdf-body
https://www.benchchem.com/product/b12398322?utm_src=pdf-body
https://www.benchchem.com/product/b12398322?utm_src=pdf-body
https://www.benchchem.com/pdf/Pterocarpadiol_C_A_Technical_Guide_to_Natural_Sources_and_Isolation.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4681708/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4681708/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


robusta. The initial study focused on the isolation and structural characterization of

Pterocarpadiol D and its analogs, designating them as a rare subclass of pterocarpans.[2]

Chemical Structure and Physicochemical Properties
The structure of Pterocarpadiol D was elucidated through extensive spectroscopic analysis. It

is characterized by a core pterocarpan skeleton with hydroxyl groups at the 6a and 11b

positions.

Table 1: Physicochemical Properties of Pterocarpadiol D

Property Value Reference

Molecular Formula C₁₆H₁₄O₇ [3]

Molecular Weight 318.28 g/mol [3]

Appearance White amorphous powder [3]

Optical Rotation [α]²³_D_ -476.0 (c 0.2, MeOH) [3]

The absolute configuration of Pterocarpadiol D was proposed as 6aS,11aR,11bS based on its

large negative optical rotation value, a characteristic shared with related pterocarpans of known

stereochemistry.[2]

Experimental Protocols
Isolation of Pterocarpadiol D from Derris robusta
The following protocol is based on the published methodology for the isolation of

Pterocarpadiol D.[1][2]

1. Extraction:

Air-dried and powdered twigs and leaves of Derris robusta (12.0 kg) were extracted with

95% ethanol (EtOH) at room temperature.[1][2]

The solvent was removed under reduced pressure to yield a crude extract (approximately

870 g).[1][2]
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2. Chromatographic Fractionation:

The crude extract was subjected to column chromatography on a silica gel column, eluting

with a gradient of petroleum ether and acetone, followed by methanol, to yield nine primary

fractions (A–I).[2]

Fraction F was further subjected to repeated column chromatography on silica gel (eluent:

CHCl₃/MeOH, 10:1), Sephadex LH-20 (eluent: CHCl₃/MeOH, 1:1), and RP-18 (eluent: 40%

MeOH/H₂O) to yield Pterocarpadiol A and B.[2]

The remaining portion of fraction F was further purified by chromatography on silica gel

(eluent: CHCl₃/MeOH, 10:1), Sephadex LH-20 (eluent: MeOH), and RP-18 (eluent: 45%

MeOH/H₂O) to afford Pterocarpadiol C and Pterocarpadiol D (28 mg).[2]
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Air-dried and powdered
 twigs and leaves of Derris robusta (12.0 kg)

Maceration with 95% EtOH
 at room temperature

Crude Extract (ca. 870 g)

Silica Gel Column Chromatography
(Petroleum Ether/Acetone gradient, then MeOH)

Fractions A-I

Fraction F

Repeated Silica Gel, Sephadex LH-20,
and RP-18 Chromatography

Pterocarpadiol D (28 mg)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


NMR Spectroscopy Data Analysis

1D NMR
(¹H, ¹³C)

Establish Connectivity
(COSY, HMBC)

2D NMR
(COSY, HSQC, HMBC, ROESY)

Determine Stereochemistry
(ROESY)

Elucidated Structure of
Pterocarpadiol D
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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